Cas no 1116093-39-0 (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid)

• Product Name: 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid
• CAS No: 1116093-39-0
• MF: C₆H₇BO₄S
• MW: 185.993380784988
• CID: 5242131
• Update Time: 2025-10-28

2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid
• {2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}boronic acid
• Boronic acid, B-(2,3-dihydrothieno[3,4-b]-1,4-dioxin-5-yl)-
• (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)boronic acid
• 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid

• Inchi： 1S/C6H7BO4S/c8-7(9)6-5-4(3-12-6)10-1-2-11-5/h3,8-9H,1-2H2
• InChI Key： YEEIDANWPJLVQK-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1B(O)O)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 87.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid

Introduction to 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid (CAS No. 1116093-39-0)

2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1116093-39-0, belongs to the class of heterocyclic boronic acids, which are widely recognized for their role as key intermediates in the synthesis of various biologically active molecules. The boronic acid moiety in this compound not only enhances its reactivity but also makes it a valuable tool in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are pivotal in constructing complex organic frameworks.

The structural framework of 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid is characterized by a fused ring system consisting of a thiophene ring embedded within a dioxin core. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it an intriguing candidate for further exploration in medicinal chemistry. The presence of the boronic acid group at the 5-position of the dioxin-thiophene scaffold allows for facile functionalization and modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these compounds, 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid has emerged as a promising scaffold due to its ability to interact with biological targets in unique ways. The dioxin-thiophene moiety is known to exhibit significant binding affinity to certain protein receptors, which has led to its investigation as a potential lead compound for treating various diseases.

One of the most compelling aspects of 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid is its utility in the development of small-molecule inhibitors. Boronic acids are well-documented for their role in inhibiting enzymes by forming reversible covalent bonds with active site residues. The specific arrangement of atoms in this compound allows it to mimic natural substrates or transition states of target enzymes, thereby modulating their activity. This property has been particularly explored in the context of kinases and other enzymes involved in signal transduction pathways.

The synthesis of 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further derivatization and biological testing.

Recent studies have highlighted the potential of 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid as a precursor for drug discovery efforts targeting neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been a focus of interest. Preclinical trials have demonstrated promising results in models of neurodegenerative diseases, where derivatives of this scaffold have shown neuroprotective effects.

The boronic acid functionality also makes 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid a valuable building block for materials science applications. Its reactivity allows for the integration into polymers and coatings that exhibit enhanced mechanical or chemical properties. This has opened up possibilities for developing advanced materials with specialized functionalities suitable for industrial and biomedical applications.

In conclusion,2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylboronic acid (CAS No. 1116093-39-0) represents a fascinating compound with diverse potential applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an attractive scaffold for further research and development. As our understanding of its properties continues to grow, this compound is poised to play a significant role in future advancements.